3-hydroxy-5-(3-methoxyphenyl)-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one

• IUPAC Name: (4Z)-4-[hydroxy-(4-methylphenyl)methylidene]-5-(3-methoxyphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C19H17NO4/c1-11-6-8-12(9-7-11)17(21)15-16(20-19(23)18(15)22)13-4-3-5-14(10-13)24-2/h3-10,16,21H,1-2H3,(H,20,23)/b17-15-
• InChI Key: FCAASMMTAQVMPQ-ICFOKQHNSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=C2C(NC(=O)C2=O)C3=CC(=CC=C3)OC)O
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=C/2\C(NC(=O)C2=O)C3=CC(=CC=C3)OC)/O
• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol

Description

3-hydroxy-5-(3-methoxyphenyl)-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one, also known as HPP-4382, is a chemical compound with potential applications in scientific research. It is a member of the pyrrolone family and has been studied for its potential as an anti-cancer agent.

Mechanism of Action

3-hydroxy-5-(3-methoxyphenyl)-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one works by binding to the BH3-binding groove of Bcl-2. This binding prevents Bcl-2 from interacting with other proteins that are necessary for cell survival. As a result, cancer cells are more susceptible to apoptosis.
Biochemical and Physiological Effects
In addition to its anti-cancer properties, 3-hydroxy-5-(3-methoxyphenyl)-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to have other biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, and to have anti-inflammatory properties. 3-hydroxy-5-(3-methoxyphenyl)-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

One advantage of using 3-hydroxy-5-(3-methoxyphenyl)-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its specificity for Bcl-2. This allows researchers to study the role of Bcl-2 in cancer cell survival and apoptosis. However, one limitation of using 3-hydroxy-5-(3-methoxyphenyl)-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 3-hydroxy-5-(3-methoxyphenyl)-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one. One area of interest is the development of analogs with improved solubility and potency. Another area of interest is the study of the mechanism of action of 3-hydroxy-5-(3-methoxyphenyl)-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one in more detail, including its interactions with other proteins involved in cell death. Additionally, the potential use of 3-hydroxy-5-(3-methoxyphenyl)-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one in combination with other anti-cancer agents is an area of ongoing research.

Scientific Research Applications

3-hydroxy-5-(3-methoxyphenyl)-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one has been studied for its potential as an anti-cancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. 3-hydroxy-5-(3-methoxyphenyl)-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one works by inhibiting the activity of a protein called Bcl-2, which is involved in regulating cell death. By inhibiting Bcl-2, 3-hydroxy-5-(3-methoxyphenyl)-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one can induce apoptosis, or programmed cell death, in cancer cells.